5-Acetylamino-6-(2,4-difluorophenoxy)-1-indanone

• Molecular Formula: C17H13F2NO3
• Molecular Weight: 317.29 g/mol
• IUPAC Name: N-[6-(2,4-difluorophenoxy)-1-oxo-2,3-dihydroinden-5-yl]acetamide
• InChI: InChI=1S/C17H13F2NO3/c1-9(21)20-14-6-10-2-4-15(22)12(10)8-17(14)23-16-5-3-11(18)7-13(16)19/h3,5-8H,2,4H2,1H3,(H,20,21)
• InChI Key: ZUDBSSVBLLYQTE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C2C(=C1)CCC2=O)OC3=C(C=C(C=C3)F)F

Description

5-Acetylamino-6-(2,4-difluorophenoxy)-1-indanone is a useful research compound. Its molecular formula is C17H13F2NO3 and its molecular weight is 317.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

13.9 g of 6-(2,4-difluorophenoxy)-5-indanylamine in 93 ml of acetic acid was combined at 30° C. with 40 ml of acetic anhydride. Thereafter a solution of 11 g of chromium trioxide in 27 ml of water and 17 ml of acetic acid was added dropwise at 50° C. After another 40 minutes at 50° C., the mixture was cooled, poured on ice water, and vacuum-filtered. The residue was chromatographed over silica gel with dichloromethane-ethyl acetate, thus obtaining 9 g of 5-acetylamino-6-(2,4-difluorophenoxy)-1-indanone, mp 153° C., and subsequently 4 g of the isomeric 6-acetylamino-5-(2,4-difluorophenoxy)-1-indanone, mp 199° C.